Cas no 3652-47-9 (1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, ethyl ester
• CAS No: 3652-47-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 1476129
• Update Time: 2024-08-23

1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, ethyl ester
• ethyl 1,2-dimethyl-5-phenyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C15H17NO2/c1-4-18-15(17)13-10-14(16(3)11(13)2)12-8-6-5-7-9-12/h5-10H,4H2,1-3H3
• InChI Key： ZKJLHTFXZXOFLV-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC=C2)=CC(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 243.12601

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Melting Point: 74-75 °C
• Boiling Point: 364.7±30.0 °C(Predicted)
• PSA: 31.23
• pka: -4.86±0.70(Predicted)